Cas no 54444-98-3 (2H-1-Benzopyran-3-amine,3,4-dihydro-6-methoxy-, hydrochloride (1:1))

• Product Name: 2H-1-Benzopyran-3-amine,3,4-dihydro-6-methoxy-, hydrochloride (1:1)
• CAS No: 54444-98-3
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• MDL: MFCD01736332
• CID: 370737
• PubChem ID: 3041596
• Update Time: 2025-10-05

2H-1-Benzopyran-3-amine,3,4-dihydro-6-methoxy-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-amine,3,4-dihydro-6-methoxy-, hydrochloride (1:1)
• 6-methoxy-3,4-dihydro-2H-chromen-3-amine,hydrochloride
• 6-METHOXY-CHROMAN-3-YLAMINE HYDROCHLORIDE
• 3-Chromanamine,6-methoxy-,hydrochloride
• 6-Methoxy-3-chromanamine hydrochloride
• 6-METHOXY-3,4-DIHYDRO-2H-1-BENZOPYRAN-3-AMINE HYDROCHLORIDE
• 6-Methoxy-3,4-dihydro-2H-1-benzopyran-3-amine--hydrogen chloride (1/1)
• 6-methoxychroman-3-amine HCl
• 2-Amino-4'-ethoxyacetophenone hydrochloride
• 6-methoxy-3,4-dihydro-2H-chromen-3-amine;hydrochloride
• 54444-98-3
• 6-Methoxychroman-3-amine hydrochloride
• 3-Chromanamine, 6-methoxy-, hydrochloride
• SCHEMBL10780018
• DTXSID20969600

• MDL： MFCD01736332
• Inchi： 1S/C10H13NO2.ClH/c1-12-9-2-3-10-7(5-9)4-8(11)6-13-10;/h2-3,5,8H,4,6,11H2,1H3;1H
• InChI Key： MPAJAZLTKJZURT-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC(=CC=2CC(C1)N)OC

Computed Properties

• Exact Mass: 215.07100
• Monoisotopic Mass: 215.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Boiling Point: 298.1°C at 760 mmHg
• Flash Point: 146.1°C
• PSA: 44.48000
• LogP: 2.45970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans